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Compound of Interest

Compound Name: Estrone

CAS No.: 19973-76-3

Cat. No.: B1149261

Get Quote

This guide provides essential, procedural, and logistical information for the safe handling of

Estrone in a laboratory setting. As a known hazardous drug, stringent adherence to safety

protocols is not merely a recommendation but a critical component of responsible research and

development. This document is designed to empower researchers, scientists, and drug

development professionals with the knowledge to implement a robust safety framework,

thereby protecting both personnel and the integrity of their work.

Hazard Identification and Risk Assessment:
Understanding the "Why"
Estrone is a naturally occurring estrogenic hormone. While essential for physiological

processes, occupational exposure presents significant health risks. A thorough understanding

of these hazards is the foundation of an effective safety protocol.

Estrone is classified as a hazardous substance with multiple health warnings:

Carcinogenicity: It is suspected of causing cancer and is listed under California's Proposition

65 as a carcinogen.[1][2] Estrogenic compounds, as a class, have been associated with an
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increased risk of certain cancers.[3]

Reproductive Toxicity: Estrone is designated as a reproductive hazard, with the potential to

damage fertility or harm an unborn child.[2][4] It may also cause harm to breast-fed children.

[2][4] Due to these risks, it is strongly advised to avoid contact during pregnancy and while

nursing.[1][4][5]

Routes of Exposure: The primary routes of occupational exposure are inhalation of

aerosolized particles (dust), direct skin contact, eye contact, and accidental ingestion.[6]

Given these risks, handling Estrone requires more than basic laboratory precautions. It falls

under the guidelines for handling hazardous drugs as outlined by regulatory bodies like the

Occupational Safety and Health Administration (OSHA) and the National Institute for

Occupational Safety and Health (NIOSH).[7][8]

The Hierarchy of Controls: A Multi-Layered Safety
Approach
Personal Protective Equipment (PPE) is the final and most personal line of defense. Its

effectiveness is maximized when integrated into a broader safety strategy known as the

Hierarchy of Controls. This approach prioritizes mitigating hazards at their source.
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Most Effective

Least Effective

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(e.g., Gloves, Gown, Respirator)
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Donning (Putting On) Doffing (Taking Off)

1. Shoe Covers

2. Inner Gloves

3. Gown

4. Respirator
(Perform Seal Check)

5. Goggles/Face Shield

6. Outer Gloves
(Over Gown Cuffs)

1. Outer Gloves
(Pinch and Peel)

2. Gown & Inner Gloves
(Roll Gown Outward,

Peel Gloves Off with Gown)

3. Shoe Covers

4. Goggles/Face Shield
(Handle by Strap)

5. Respirator
(Handle by Straps)

6. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for donning and doffing PPE.

Donning Sequence (Putting On):
Shoe Covers: Don before entering the designated handling area.

Inner Gloves: Put on the first pair of nitrile gloves.

Gown: Put on the disposable gown, ensuring it is securely fastened.
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Respirator: Don the N95 respirator. Perform a positive and negative pressure user seal

check.

Eye/Face Protection: Put on safety goggles and a face shield if required.

Outer Gloves: Don the second pair of gloves, ensuring the cuffs are pulled over the sleeves

of the gown. [9]

Doffing Sequence (Taking Off) - To be performed in a
designated area:

Outer Gloves: Remove the outer gloves using a glove-to-glove technique (pinch the palm of

one glove and peel it off, then slide a clean finger under the cuff of the remaining glove to

peel it off). Discard immediately into a hazardous waste container.

Gown and Inner Gloves: Untie the gown. As you roll the gown outwards and away from your

body, simultaneously peel off the inner gloves so they are contained within the rolled-up

gown. This minimizes contact with the contaminated exterior. Discard as a single unit. [9]3.

Shoe Covers: Remove shoe covers.

Eye/Face Protection: Remove goggles or face shield by handling the strap from the back of

the head.

Respirator: Remove the respirator by handling the straps, avoiding contact with the front of

the mask.

Hand Hygiene: Immediately and thoroughly wash your hands with soap and water. [6][10]

Decontamination and Disposal Plan
Effective management of waste is a critical part of the handling process.

Waste Segregation: All disposable items that have come into contact with Estrone, including

gloves, gowns, shoe covers, pipette tips, and contaminated wipes, are considered

hazardous chemical waste. [11]They must be disposed of in a clearly labeled, sealed

hazardous waste container. [1][6]* Spill Management: A spill kit specifically for hazardous

drugs should be readily accessible. In the event of a spill, evacuate the immediate area and
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follow your institution's specific spill cleanup SOP. Use the appropriate PPE as outlined in the

table above. Spilled material should be absorbed with an inert material and placed into the

hazardous waste container. [6]* Disposal Compliance: All waste must be disposed of through

your institution's environmental health and safety office, following all local, state, and federal

regulations. [11]Never dispose of Estrone or contaminated materials in the regular trash or

down the drain. [11] By integrating these robust PPE protocols with established engineering

and administrative controls, you create a comprehensive safety system that protects

personnel from the significant health risks associated with Estrone, ensuring a safe and

productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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